Cas no 88018-72-8 (3-Cyclotridecen-1-one, 2-methyl-, (E)-)

88018-72-8 structure
Product name:3-Cyclotridecen-1-one, 2-methyl-, (E)-
3-Cyclotridecen-1-one, 2-methyl-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclotridecen-1-one, 2-methyl-, (E)-
- 2-methylcyclotridec-3-en-1-one
- DTXSID90831047
- 88018-72-8
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- Inchi: InChI=1S/C14H24O/c1-13-11-9-7-5-3-2-4-6-8-10-12-14(13)15/h9,11,13H,2-8,10,12H2,1H3
- InChI Key: GASPUMQDUNPKRU-UHFFFAOYSA-N
- SMILES: CC1C=CCCCCCCCCCC1=O
Computed Properties
- Exact Mass: 208.182715385g/mol
- Monoisotopic Mass: 208.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
3-Cyclotridecen-1-one, 2-methyl-, (E)- Related Literature
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1. Book reviews
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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